
Application Notes and Protocols for BLAST
Searching the Medicago truncatula Database

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MTDB

CAS No.: 1063592-32-4

Cat. No.: B10856011

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing Basic Local Alignment

Search Tool (BLAST) searches on the Medicago truncatula (barrel medic) database. Medicago

truncatula is a crucial model organism for studying legume biology, including symbiotic nitrogen

fixation, which has significant implications for agriculture and drug development.

Introduction to BLAST and Medicago truncatula
Databases
The Basic Local Alignment Search Tool (BLAST) is an essential bioinformatics algorithm for

comparing primary biological sequence information. For researchers working with Medicago

truncatula, BLAST is instrumental in identifying homologous genes, characterizing gene

function, and exploring evolutionary relationships. Several key databases host the Medicago

truncatula genome and provide dedicated BLAST services. These include the Medicago

Analysis Portal, Ensembl Plants, NCBI, and Phytozome.[1][2][3][4]

Key Medicago truncatula BLAST Portals
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Researchers have several excellent platforms available for performing BLAST searches

against the Medicago truncatula genome and its associated datasets.

The Medicago Analysis Portal (Legume Information System - LIS): A specialized resource

that provides access to genomic, genetic mapping, and diversity data for Medicago species.

It offers a dedicated BLAST tool for searching against various Medicago datasets.[1]

Ensembl Plants: A comprehensive resource for plant genomics, Ensembl Plants provides a

user-friendly BLAST interface to search against the Medicago truncatula genome, proteins,

and cDNA sequences.[2][5]

National Center for Biotechnology Information (NCBI): A primary repository for biological

data, NCBI offers a powerful BLAST suite that allows for searches against the reference

genome and all associated nucleotide and protein sequences of Medicago truncatula.[3][6]

[7]

Phytozome: A plant comparative genomics portal that hosts the Medicago truncatula genome

and provides tools for BLAST searches and comparative analyses.[4][8]

Medicago truncatula Mutant Database: For researchers working with mutant lines, this

database provides a BLAST tool to search against specific datasets, such as Flanking

Sequence Tags (FSTs) from Tnt1 transposon insertion lines.[9]

Medicago truncatula SSP Database (MtSSPdb): This database is focused on Small Secreted

Peptides and offers a specialized BLAST search against this specific class of genes.

Quantitative Data Summary
The following table summarizes the key details of the primary Medicago truncatula genome

assemblies available for BLAST searches.
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Genome
Assembly

Database
Source

Genome Size
(approx.)

Number of
Chromosomes

Key Features

MtrunA17r5.0-

ANR
NCBI / INRA 429.6 Mb 8

Reference

assembly with

high-quality

annotation.[7]

MedtrA17_4.0 NCBI / JCVI 412.8 Mb 8

An improved

genome release

with enhanced

sequence and

gene annotation.

[6]

Mt4.0v1 Phytozome 411.8 Mb 8

Integrated into a

comparative

genomics

platform with

extensive

transcriptomic

data.[4][8]

Experimental Protocols
Protocol 1: Standard Gene Homology Search using
BLASTn
This protocol outlines the steps to find nucleotide homologs of a query sequence in the

Medicago truncatula genome.

Objective: To identify genomic regions or genes in Medicago truncatula that are similar to a

given DNA sequence.

Materials:

A DNA sequence in FASTA format.
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A web browser and internet connection.

Methodology:

Select a BLAST Portal: Navigate to a preferred BLAST portal, for example, the NCBI BLAST

page for Medicago truncatula.

Choose the BLAST Program: Select BLASTn (nucleotide BLAST) for a nucleotide query

against a nucleotide database.

Enter Query Sequence: Paste your DNA sequence in FASTA format into the "Enter Query

Sequence" box.

Select the Database: In the "Choose Search Set" section, select the desired Medicago

truncatula database. Common choices include "Reference genome (refseq_genomes)" or

the "Nucleotide collection (nr/nt)".

Optimize Algorithm Parameters (Optional): For most standard searches, the default

parameters are sufficient. For more specific searches, you can adjust the "Expect threshold,"

"Word size," and "Scoring parameters" under the "Algorithm parameters" section.

Initiate the Search: Click the "BLAST" button to start the search.

Analyze the Results: The results page will display a list of significant alignments. Key metrics

to evaluate include the E-value (the number of expected hits of similar quality by chance),

percent identity, and query coverage.

Protocol 2: Identifying Protein Homologs using BLASTp
This protocol details how to find protein sequences in the Medicago truncatula database that

are homologous to a query protein sequence.

Objective: To identify potential orthologs or paralogs of a given protein in Medicago truncatula.

Materials:

A protein sequence in FASTA format.
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A web browser and internet connection.

Methodology:

Select a BLAST Portal: Navigate to a portal such as Ensembl Plants or the NCBI BLAST

page.

Choose the BLAST Program: Select BLASTp (protein BLAST) for a protein query against a

protein database.

Enter Query Sequence: Paste your protein sequence in FASTA format into the query box.

Select the Database: Choose the appropriate Medicago truncatula protein database. In

Ensembl Plants, this will be pre-selected. In NCBI, you can select the "Reference proteins

(refseq_protein)" database, filtered for Medicago truncatula (taxid:3880).

Initiate the Search: Click the "BLAST" or "Run" button.

Interpret the Results: The output will show a graphical summary of the alignments followed

by a list of significant hits. Examine the E-value, percent identity, and alignment scores to

determine the biological significance of the matches.

Visualizations
Experimental Workflow: BLAST Search
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Caption: A generalized workflow for performing a BLAST search.
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Signaling Pathway: Medicago truncatula Nod Factor
Perception
The Nod factor signaling pathway is critical for the establishment of the symbiotic relationship

between Medicago truncatula and nitrogen-fixing rhizobia. BLAST searches are frequently

used to identify homologs of the genes in this pathway in other legumes. Key genes in this

pathway include DMI1, DMI2, DMI3, NSP1, and NSP2.[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11006338/
https://www.researchgate.net/publication/277501570_Four_Genes_of_Medicago_truncatula_Controlling_Components_of_a_Nod_Factor_Transduction_Pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Medicago truncatula Root Hair Cell

Transcriptional Regulation

Rhizobium

Nod Factor
(Lipochitooligosaccharide)

secretes

DMI2
(Receptor Kinase)

perceived by

DMI1
(Ion Channel)

Calcium Spiking

induces

DMI3
(CCaMK)

decoded by

NSP1 / NSP2
(GRAS Transcription Factors)

activates

Nodulation Gene
Expression

regulates

Symbiotic Responses
(Infection thread formation,

Nodule organogenesis)

Click to download full resolution via product page

Caption: Simplified Nod factor signaling pathway in M. truncatula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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